Cas no 1603459-06-8 (1-(1-Aminocyclopropyl)hex-5-en-1-one)

• Product Name: 1-(1-Aminocyclopropyl)hex-5-en-1-one
• CAS No: 1603459-06-8
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 6231763
• PubChem ID: 116576645
• Update Time: 2025-10-29

1-(1-Aminocyclopropyl)hex-5-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1603459-06-8
• EN300-795206
• 1-(1-aminocyclopropyl)hex-5-en-1-one
• 1-(1-Aminocyclopropyl)hex-5-en-1-one

• Inchi： 1S/C9H15NO/c1-2-3-4-5-8(11)9(10)6-7-9/h2H,1,3-7,10H2
• InChI Key： QABXFABYQYUSAK-UHFFFAOYSA-N
• SMILES： O=C(CCCC=C)C1(CC1)N

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 43.1Ų

Additional information on 1-(1-Aminocyclopropyl)hex-5-en-1-one

Research Brief on 1-(1-Aminocyclopropyl)hex-5-en-1-one (CAS: 1603459-06-8): Recent Advances and Applications in Chemical Biology and Medicinal Chemistry

1-(1-Aminocyclopropyl)hex-5-en-1-one (CAS: 1603459-06-8) is a structurally unique compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This compound, characterized by its cyclopropylamine and hexenone moieties, serves as a versatile building block for the synthesis of bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of enzyme inhibitors and modulators of protein-protein interactions. The compound's reactivity profile, including its ability to undergo Michael additions and cyclization reactions, makes it a valuable intermediate in organic synthesis.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 1-(1-Aminocyclopropyl)hex-5-en-1-one as a precursor for the synthesis of novel kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against a range of kinases, including those implicated in cancer and inflammatory diseases. The researchers employed a combination of computational modeling and high-throughput screening to optimize the compound's binding affinity and selectivity. These findings highlight the potential of 1-(1-Aminocyclopropyl)hex-5-en-1-one as a scaffold for the development of targeted therapies.

Another recent study, published in ACS Chemical Biology, focused on the compound's role in modulating protein-protein interactions (PPIs). The researchers designed a series of analogs based on 1-(1-Aminocyclopropyl)hex-5-en-1-one and evaluated their ability to disrupt PPIs involved in neurodegenerative diseases. The results indicated that certain analogs could effectively bind to the target proteins and inhibit their interaction, suggesting a promising avenue for therapeutic intervention. The study also provided insights into the structural determinants of PPI inhibition, which could inform future drug design efforts.

The synthetic accessibility of 1-(1-Aminocyclopropyl)hex-5-en-1-one has also been a topic of recent research. A 2022 paper in Organic Letters described an efficient, scalable synthesis of the compound using a palladium-catalyzed cyclopropanation reaction. This method offers advantages in terms of yield and purity, making it suitable for large-scale production. The authors also explored the compound's stability under various conditions, providing valuable data for its handling and storage in laboratory and industrial settings.

In addition to its applications in drug discovery, 1-(1-Aminocyclopropyl)hex-5-en-1-one has been investigated for its potential in chemical biology tools. A 2023 study in Chemical Communications reported the development of a fluorescent probe based on this compound for the detection of reactive oxygen species (ROS) in live cells. The probe exhibited high sensitivity and selectivity, enabling real-time monitoring of ROS levels in biological systems. This work underscores the compound's versatility beyond traditional medicinal chemistry applications.

Despite these advances, challenges remain in the optimization of 1-(1-Aminocyclopropyl)hex-5-en-1-one-based compounds for clinical use. Issues such as metabolic stability, bioavailability, and off-target effects need to be addressed through further research. However, the growing body of literature on this compound and its derivatives suggests a bright future for its application in chemical biology and medicinal chemistry. Ongoing studies are expected to uncover new opportunities for leveraging its unique structural features in the design of next-generation therapeutics and biochemical tools.